Cas no 1173022-19-9 (2-Methylimidazole-d6)

• Product Name: 2-Methylimidazole-d6
• CAS No: 1173022-19-9
• MF: C₄H₆N₂
• MW: 88.1408104896545
• CID: 1066016
• PubChem ID: 59638552
• Update Time: 2025-04-20

2-Methylimidazole-d6 Chemical and Physical Properties

Names and Identifiers

• 2-Methylimidazole-d6
• 1,4,5-trideuterio-2-(trideuteriomethyl)imidazole
• 2-Methylimidazole-d6, 98 atom % D
• 1173022-19-9
• DTXSID60732552
• 2-(~2~H_3_)Methyl(~2~H_3_)-1H-imidazolato
• AT25927
• CS-0566702
• HY-Y1359S

• Inchi： 1S/C4H6N2/c1-4-5-2-3-6-4/h2-3H,1H3,(H,5,6)/i1D3,2D,3D/hD
• InChI Key： LXBGSDVWAMZHDD-RSRPWSGMSA-N
• SMILES： N1([2H])C([2H])=C([2H])N=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 88.090758676g/mol
• Monoisotopic Mass: 88.090758676g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.104 g/mL at 25 °C

2-Methylimidazole-d6 Security Information

• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles